Cas no 932465-32-2 (ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate
• CAS No: 932465-32-2
• MF: C₁₈H₁₄F₃NO₄S₂
• MW: 429.433272838593
• CID: 5441624
• PubChem ID: 16026540
• Update Time: 2025-11-03

ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[[3-(trifluoromethyl)phenyl]amino]sulfonyl]benzo[b]thiophene-2-carboxylate
• ethyl 3-{[3-(trifluoromethyl)phenyl]sulfamoyl}-1-benzothiophene-2-carboxylate
• ethyl 3-({[3-(trifluoromethyl)phenyl]amino}sulfonyl)-1-benzothiophene-2-carboxylate
• STL096007
• 932465-32-2
• ethyl 3-[[3-(trifluoromethyl)phenyl]sulfamoyl]-1-benzothiophene-2-carboxylate
• NCGC00129613-01
• CHEMBL1595446
• HMS1884B13
• G226-0700
• AKOS002030306
• F3222-0596
• ethyl 3-(N-(3-(trifluoromethyl)phenyl)sulfamoyl)benzo[b]thiophene-2-carboxylate
• ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate

• Inchi： 1S/C18H14F3NO4S2/c1-2-26-17(23)15-16(13-8-3-4-9-14(13)27-15)28(24,25)22-12-7-5-6-11(10-12)18(19,20)21/h3-10,22H,2H2,1H3
• InChI Key： JFGFUPJONIKORY-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)SC2C=CC=CC1=2)(NC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 429.03163476g/mol
• Monoisotopic Mass: 429.03163476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.1±60.0 °C(Predicted)
• pka: 6.70±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate

Introduction to Ethyl 3-{3-(Trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS No. 932465-32-2)

Ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS No. 932465-32-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiophene core and a trifluoromethyl-substituted phenyl sulfamoyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The benzothiophene scaffold is a well-known motif in medicinal chemistry, often associated with compounds that exhibit diverse biological activities. The presence of the trifluoromethyl group and the sulfamoyl functionality further enhances the compound's pharmacological profile, making it an interesting candidate for drug development.

Recent studies have highlighted the potential of ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This is particularly important in drug development, where optimizing these properties can lead to better therapeutic outcomes. The sulfamoyl functionality, on the other hand, can contribute to the compound's binding affinity to specific biological targets, thereby enhancing its efficacy.

One of the key challenges in the development of ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate is ensuring its safety and efficacy in clinical trials. Preclinical toxicity studies have shown that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate involves several steps, including the formation of the benzothiophene core and the introduction of the trifluoromethyl and sulfamoyl functionalities. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, which is crucial for both research and commercial applications.

In conclusion, ethyl 3-{3-(trifluoromethyl)phenylsulfamoyl}-1-benzothiophene-2-carboxylate (CAS No. 932465-32-2) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacological properties make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science.